Cas no 1732-52-1 (4-Isothiazolecarbonitrile, 3-methyl-5-phenyl-)

• Product Name: 4-Isothiazolecarbonitrile, 3-methyl-5-phenyl-
• CAS No: 1732-52-1
• MF: C₁₁H₈N₂S
• MW: 200.259620666504
• CID: 1358339
• Update Time: 2024-08-17

4-Isothiazolecarbonitrile, 3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-methyl-5-phenyl-
• 4-Cyan-3-methyl-5-phenylisothiazol

• Inchi： 1S/C11H8N2S/c1-8-10(7-12)11(14-13-8)9-5-3-2-4-6-9/h2-6H,1H3
• InChI Key： FCQQGDPBAZWSET-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 200.04094

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Melting Point: 69-70 °C
• Boiling Point: 140-142 °C(Press: 0.1 Torr)
• PSA: 36.68
• pka: 1.35±0.30(Predicted)